Cas no 774501-93-8 (3-Amino-5-bromoindolin-2-one)

• Product Name: 3-Amino-5-bromoindolin-2-one
• CAS No: 774501-93-8
• MF: C₈H₇BrN₂O
• MW: 227.057980775833
• CID: 1081578
• PubChem ID: 14099685
• Update Time: 2025-11-02

3-Amino-5-bromoindolin-2-one Chemical and Physical Properties

Names and Identifiers

• 3-Amino-5-bromoindolin-2-one
• 2H-indol-2-one, 3-amino-5-bromo-1,3-dihydro-
• 3-Amino-5-bromo-1,3-dihydro-2H-indol-2-one
• 3-amino-5-bromo-1,3-dihydro-2H-indol-2-one(SALTDATA: HCl)
• LogP
• EN300-7791996
• 774501-93-8
• AKOS016345693
• 3-amino-5-bromo-2,3-dihydro-1H-indol-2-one
• SB64809
• 3-amino-5-bromo-1,3-dihydroindol-2-one
• AKOS000149350
• STK801428

• MDL： MFCD08282685
• Inchi： 1S/C8H7BrN2O/c9-4-1-2-6-5(3-4)7(10)8(12)11-6/h1-3,7H,10H2,(H,11,12)
• InChI Key： ZPTWXWQOQKYHCZ-UHFFFAOYSA-N
• SMILES： BrC1C=CC2=C(C=1)C(C(N2)=O)N

Computed Properties

• Exact Mass: 225.97400
• Monoisotopic Mass: 225.97418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 209
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 55.1Ų

Experimental Properties

• Density: 1.684
• Boiling Point: 359.1°C at 760 mmHg
• Flash Point: 171°C
• Refractive Index: 1.639
• PSA: 55.12000
• LogP: 2.23930

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 3-Amino-5-bromoindolin-2-one

3-Amino-5-bromoindolin-2-one (CAS No. 774501-93-8): A Comprehensive Overview

3-Amino-5-bromoindolin-2-one (CAS No. 774501-93-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This brominated indolinone derivative is known for its unique structural properties, making it a valuable intermediate in the synthesis of bioactive molecules. Researchers and industry professionals frequently search for terms like "3-Amino-5-bromoindolin-2-one synthesis", "CAS 774501-93-8 applications", and "bromoindolinone derivatives in drug discovery", highlighting its relevance in modern chemistry.

The molecular structure of 3-Amino-5-bromoindolin-2-one features an indolinone core substituted with an amino group at the 3-position and a bromine atom at the 5-position. This arrangement contributes to its reactivity and potential utility in various chemical transformations. Recent studies have explored its role in the development of kinase inhibitors and other therapeutic agents, aligning with the growing interest in targeted drug design and small molecule pharmaceuticals. The compound's molecular weight and physicochemical properties are often discussed in research papers, making it a subject of interest for those investigating structure-activity relationships.

In the context of current trends, 3-Amino-5-bromoindolin-2-one is frequently mentioned in discussions about fragment-based drug discovery (FBDD) and medicinal chemistry optimization. Its scaffold is considered promising for designing compounds with enhanced binding affinity and selectivity. Additionally, the compound's bromine substituent offers opportunities for further functionalization via cross-coupling reactions, a topic highly searched by synthetic chemists. The demand for high-purity 3-Amino-5-bromoindolin-2-one has also increased, driven by its applications in high-throughput screening and lead compound development.

From a commercial perspective, CAS 774501-93-8 is supplied by several specialty chemical manufacturers, with a focus on meeting the needs of pharmaceutical R&D and academic research. Quality control parameters, such as HPLC purity and spectroscopic characterization, are critical for ensuring its suitability in sensitive applications. The compound's stability under various conditions is another area of interest, particularly for researchers working on long-term storage and scaling up synthetic processes.

Looking ahead, 3-Amino-5-bromoindolin-2-one is expected to play a continued role in advancing drug discovery pipelines. Its versatility as a building block for heterocyclic compounds and its potential in addressing unmet medical needs keep it at the forefront of chemical innovation. For those seeking detailed synthetic protocols or safety data, reputable suppliers and scientific databases remain the primary sources of information. As the field evolves, this compound is likely to remain a key player in the development of next-generation therapeutics.